3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine

• IUPAC Name: [3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]-(1-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C18H21F2N3O/c1-22-11-9-17(21-22)18(24)23-10-3-4-13(12-23)7-8-14-15(19)5-2-6-16(14)20/h2,5-6,9,11,13H,3-4,7-8,10,12H2,1H3
• InChI Key: KGDMSTPREOHQNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N2CCCC(C2)CCC3=C(C=CC=C3F)F
• Molecular Formula: C18H21F2N3O
• Molecular Weight: 333.4 g/mol

Description

3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine is not fully understood. However, it is known to interact with various receptors in the brain, including dopamine, serotonin, and norepinephrine receptors. This compound has been shown to modulate the release of these neurotransmitters, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine has a wide range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, leading to changes in neuronal activity and behavior. This compound has also been shown to have anti-inflammatory and analgesic properties. Additionally, it has been shown to modulate the immune system, leading to changes in immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine in lab experiments is its wide range of biochemical and physiological effects. This compound can be used to study various aspects of the central nervous system, including addiction, drug abuse, and neuronal activity. However, one of the limitations of using this compound is its potential toxicity. Care must be taken when handling this compound, as it can be harmful if ingested or inhaled.

Future Directions

There are many future directions for the study of 3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine. One direction is the study of its potential use in the treatment of addiction and drug abuse. This compound has been shown to modulate the reward pathway in the brain, making it a potential candidate for the development of new treatments for addiction. Another direction is the study of its potential use in the treatment of inflammatory and immune disorders. This compound has been shown to have anti-inflammatory and immunomodulatory properties, making it a potential candidate for the development of new treatments for these disorders. Finally, the study of the mechanism of action of this compound is an important future direction, as it will help to elucidate its potential uses in various fields of research.

Synthesis Methods

The synthesis of 3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine involves a multi-step process that has been optimized over the years. The starting materials for the synthesis are commercially available, and the reaction conditions have been well-established. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine has been used in various scientific research applications. One of the most common applications is in the study of the central nervous system. This compound has been shown to interact with various neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. It has also been used in the study of addiction and drug abuse, as it has been shown to modulate the reward pathway in the brain.